Cas no 2138228-19-8 (({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine)

• Product Name: ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine
• CAS No: 2138228-19-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5609597
• PubChem ID: 165862740
• Update Time: 2025-07-25

({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-843851
• 2138228-19-8
• ({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)(propan-2-yl)amine
• ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine

• Inchi： 1S/C12H23NO/c1-10(2)13-8-12-6-4-11(3,5-7-12)14-9-12/h10,13H,4-9H2,1-3H3
• InChI Key： JYWJSJJMPKHZKI-UHFFFAOYSA-N
• SMILES： O1CC2(CNC(C)C)CCC1(C)CC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine

Professional Introduction to Compound with CAS No. 2138228-19-8 and Product Name ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine)

The compound with the CAS number 2138228-19-8 and the product name ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex bicyclic structure, has garnered attention for its potential applications in drug development and molecular chemistry.

In recent years, the exploration of novel heterocyclic compounds has opened up new avenues in medicinal chemistry. The structure of ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine features a bicyclo[2.2.2]octane core, which is a motif known for its stability and versatility in biological systems. This core structure, combined with functional groups such as the 1-methyl and 2-oxo substituents, contributes to the compound's unique chemical properties and reactivity.

The synthesis of this compound involves intricate organic reactions that highlight the expertise required in modern chemical synthesis. The process typically includes cyclization reactions, alkylation, and functional group transformations, each step meticulously designed to achieve the desired molecular architecture. Such synthetic methodologies are crucial for producing complex molecules that can serve as lead compounds in drug discovery.

One of the most compelling aspects of ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine is its potential as a scaffold for developing new therapeutic agents. The bicyclic framework provides a stable platform for further derivatization, allowing chemists to introduce various pharmacophores that can modulate biological targets. This flexibility has made it a subject of interest in academic and industrial research labs alike.

Recent studies have demonstrated the utility of similar bicyclic structures in addressing various therapeutic challenges. For instance, derivatives of bicyclo[2.2.2]octane have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and autoimmune diseases. The compound with CAS No. 2138228-19-8 is being explored for its analogous properties, with initial findings suggesting significant biological activity.

The pharmacological profile of ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine is being evaluated through both computational modeling and experimental assays. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, help predict how the compound interacts with biological targets at the atomic level. These predictions are then validated through wet laboratory experiments, which provide empirical evidence of its efficacy and safety.

In clinical settings, the development of new drugs relies heavily on understanding how molecules behave within complex biological systems. The unique structure of this compound offers several advantages over traditional pharmacophores, including improved solubility, reduced toxicity, and enhanced binding affinity to target proteins. These attributes are critical for designing drugs that can effectively reach their intended sites of action while minimizing side effects.

The regulatory landscape for new pharmaceuticals also plays a crucial role in determining the commercial viability of compounds like ({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)(propan-2-yl)amine. Compliance with stringent guidelines set by agencies such as the FDA and EMA ensures that only safe and effective drugs reach patients. Researchers are working diligently to gather comprehensive data on the compound's safety profile, including toxicology studies and pharmacokinetic analyses.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into market-ready products. As our understanding of molecular interactions continues to evolve, compounds like those with CAS No. 2138228-19-8 will undoubtedly play a pivotal role in advancing healthcare solutions.

In conclusion, the compound ({1-methyl-2-oxybicyclo[b]₃._b._b] octan -4 - yl)meth yl)(prop an -b) am ine represents a significant contribution to the field of chemical biology and drug development . Its unique structural features , combined with promising preliminary results , make it a valuable candidate for further investigation . As research progresses , we can expect to see more innovative applications emerge from this class of compounds , offering hope for improved treatments across various medical conditions .